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Compound of Interest

Compound Name: 3-Allyl-2-thioxooxazolidin-4-one

CAS No.: 93962-58-4

Cat. No.: B12913710

Get Quote

Part 1: Executive Safety Summary (Immediate
Action)
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Parameter Critical Data

Chemical Name 3-Allyl-2-thioxooxazolidin-4-one

CAS Registry
Not widely listed commercially (Analog CAS:

1457-47-2 for Thiazolidinone variant)

Molecular Formula C₆H₇NO₂S

Physical State Crystalline Solid (White to pale yellow)

Primary Hazards

Skin/Eye Irritant, Potential Sensitizer (Allyl

group), Toxic Combustion Products (SOₓ, NOₓ).

[2][3][4][5]

Disposal Method
High-Temperature Incineration (with scrubber for

sulfur).[2][3]

Incompatibility
Strong Oxidizing Agents, Strong Acids (Risk of

CS₂/COS evolution).[1][2]

⚠️ CRITICAL WARNING: Do not dispose of this compound down the drain.[1][2] The thioxo

group (C=S) can hydrolyze or oxidize to release toxic sulfur species harmful to aquatic life and

plumbing infrastructure.[2]

Part 2: Chemical Profile & Hazard Assessment
To ensure safe handling, we must understand the molecule's reactivity.[1][2] This compound

features a 2-thioxooxazolidin-4-one core substituted with an allyl group at the N-3 position.[2][3]

[6][7]

Structural Reactivity Analysis
Allyl Group (-CH₂-CH=CH₂): Imparts potential for polymerization and skin sensitization.[2][3]

Allyl derivatives are known alkylating agents and should be handled as potential mutagens
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until proven otherwise.[1][2]

Thioxo Group (C=S): The sulfur atom is nucleophilic and prone to oxidation.[1][2] Reaction

with strong oxidizers (e.g., peroxides, permanganates) can be exothermic and violent.[2]

Oxazolidinone Ring: Susceptible to hydrolysis under strongly acidic or basic conditions,

potentially releasing Carbonyl Sulfide (COS) or Carbon Disulfide (CS₂), both of which are

toxic and flammable gases.[1][2]

Analog-Based Hazard Data (Read-Across)
Due to limited specific data for the oxazolidinone derivative, safety parameters are derived from

the structurally similar 3-Allyl-2-thioxothiazolidin-4-one (CAS 1457-47-2).[2][3]

Property Value/Description Implication for Disposal

Melting Point ~120–130 °C (Estimated)
Solid waste protocols apply.[2]

[3]

Flash Point >110 °C (Predicted)
Combustible; suitable for

incineration.[2]

Water Solubility Low to Moderate

Risk of precipitation in

aqueous waste streams; use

organic solvents.[1][2]

Part 3: Waste Segregation & Classification
Effective disposal begins with correct segregation at the bench.[2] Use the following decision

logic to determine the correct waste stream.

Waste Stream Decision Logic
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Waste Material Containing
3-Allyl-2-thioxooxazolidin-4-one

Physical State?

Solid / Powder Liquid / Solution

Is it Pure Compound? Solvent Type?

SOLID HAZARDOUS WASTE
(Label: Toxic, Sulfur-Bearing)

Yes No (Contaminated Wipes/Gloves)

LIQUID HALOGENATED
(If DCM/Chloroform used)

Halogenated

LIQUID NON-HALOGENATED
(If MeOH/EtOAc used)

Non-Halogenated

Click to download full resolution via product page

Figure 1: Decision tree for segregating 3-Allyl-2-thioxooxazolidin-4-one waste streams.

Part 4: Detailed Disposal Procedures
Protocol A: Solid Waste (Pure Compound)
Use this for expired stocks, reaction precipitates, or weighing boat residues.[1][2]

Container: Use a wide-mouth High-Density Polyethylene (HDPE) jar.[2][3]

Labeling: Clearly mark the container with the full chemical name. Do not use abbreviations.

Add the hazard tag: "TOXIC, IRRITANT, ORGANIC SULFUR."[1][2]

Segregation: Keep separate from oxidizers (nitrates, perchlorates) to prevent fire risk.[1][2]
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Final Disposition: Hand over to EHS for Rotary Kiln Incineration. The facility must be

equipped with a scrubber to neutralize SO₂ emissions.[2]

Protocol B: Liquid Waste (Mother Liquors/Solutions)
Use this for reaction mixtures or HPLC effluents.[1][2]

Solvent Compatibility: Ensure the compound is fully dissolved.[1][2] If precipitation occurs,

treat the sludge as solid waste.[2]

Stream Selection:

Non-Halogenated: (e.g., Acetone, Methanol, DMSO).[1][2] Preferred stream.

Halogenated: (e.g., DCM, Chloroform).[2] Only use if dictated by the solvent.[2]

Sulfur Flagging: If the concentration is high (>5%), explicitly note "High Sulfur Content" on

the waste manifest.[2] This alerts the disposal facility to adjust fuel blending ratios to prevent

scrubber overload.[2]

Protocol C: Glassware Decontamination (Quenching)
Before washing glassware, residual traces must be chemically deactivated.[1][2]

The Oxidative Quench Method: The thioxo (C=S) bond can be converted to a more water-

soluble oxo (C=O) or sulfonate species using dilute hypochlorite (Bleach).[1][2]

Step 1: Place glassware in a fume hood.

Step 2: Rinse with a small volume of acetone to dissolve residues.[2] Collect this rinse as

organic waste.

Step 3: Soak glassware in a 10% Sodium Hypochlorite (Bleach) solution for 1 hour.[2]

Mechanism:[8]

(Simplified oxidative desulfurization).
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Step 4: Rinse with copious water.[1][2][9] The rinsate can now safely enter the drain only if

local regulations permit trace treated discharge; otherwise, collect as aqueous waste.[2]

Part 5: Spill Response Protocol
Scenario: A 5g bottle of solid powder has shattered on the benchtop.

1. Assess Risk
(Isolate Area)

2. Don PPE
(Nitrile Gloves, N95/P100, Goggles)

3. Containment
(Cover with damp paper towels)

4. Mechanical Cleanup
(Scoop/Sweep gently)

5. Decontamination
(10% Bleach Wipe)

Click to download full resolution via product page

Figure 2: Step-by-step spill response workflow.[2][3]

Detailed Steps:

Isolate: Evacuate immediate area. Close lab doors to prevent dust spread.[2]

Dampen: Do not dry sweep.[1][2] Cover the powder with paper towels dampened with inert

oil (e.g., mineral oil) or water (if no reaction risk) to suppress dust.[2]

Collect: Use a scoop or dustpan.[2] Place waste into a sealable bag or jar.

Surface Decon: Wipe the surface with 10% bleach, followed by water.[1][2]

Disposal: Label the collected waste as "Spill Debris: 3-Allyl-2-thioxooxazolidin-4-one" and

dispose of as solid hazardous waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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